4-Chloro-3-(chlorosulfonyl)benzoic Acid-13C6
Description
4-Chloro-3-(chlorosulfonyl)benzoic Acid-13C6 is a chemical compound with the molecular formula C7H4Cl2O4S . It is used as a reagent in various chemical reactions, including the sulfonation of γ-cyclodextrin .
Synthesis Analysis
The synthesis of this compound involves heating a mixture to 40°C for 2 hours. The reaction mixture is then poured into ice water, filtered, and dried to afford the product .Molecular Structure Analysis
The molecular structure of this compound consists of 7 carbon atoms, 4 hydrogen atoms, 2 chlorine atoms, 4 oxygen atoms, and 1 sulfur atom . The average mass of the molecule is 255.075 Da, and the monoisotopic mass is 253.920731 Da .Chemical Reactions Analysis
This compound is used as a reagent in various chemical reactions. It is used in the preparation of polymer-bound transfer hydrogenation catalysts and 4-(carboxymethyl-sulfamoyl)-benzoyladenosine .Physical And Chemical Properties Analysis
This compound has a density of 1.7±0.1 g/cm3, a boiling point of 432.4±35.0 °C at 760 mmHg, and a flash point of 215.3±25.9 °C . It has 4 hydrogen bond acceptors, 1 hydrogen bond donor, and 2 freely rotating bonds .Safety and Hazards
4-Chloro-3-(chlorosulfonyl)benzoic Acid-13C6 is considered hazardous according to the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It can cause skin corrosion/irritation, serious eye damage/eye irritation, and specific target organ toxicity (single exposure). The target organs include the respiratory system .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-Chloro-3-(chlorosulfonyl)benzoic Acid-13C6 involves the chlorination and sulfonylation of 4-chlorobenzoic acid followed by isotopic labeling with 13C6.", "Starting Materials": [ "4-chlorobenzoic acid", "chlorine gas", "sulfur dioxide", "sulfur trioxide", "sodium hydroxide", "13C6-labeled carbon dioxide" ], "Reaction": [ "Chlorination of 4-chlorobenzoic acid with chlorine gas in the presence of a catalyst to yield 4-chloro-3-chlorobenzoic acid", "Sulfonylation of 4-chloro-3-chlorobenzoic acid with sulfur dioxide and sulfur trioxide in the presence of a catalyst to yield 4-chloro-3-(chlorosulfonyl)benzoic acid", "Isotopic labeling of 4-chloro-3-(chlorosulfonyl)benzoic acid with 13C6-labeled carbon dioxide in the presence of a base to yield 4-Chloro-3-(chlorosulfonyl)benzoic Acid-13C6" ] } | |
CAS RN |
1329836-24-9 |
Molecular Formula |
C7H4Cl2O4S |
Molecular Weight |
261.019 |
IUPAC Name |
4-chloro-3-chlorosulfonylbenzoic acid |
InChI |
InChI=1S/C7H4Cl2O4S/c8-5-2-1-4(7(10)11)3-6(5)14(9,12)13/h1-3H,(H,10,11)/i1+1,2+1,3+1,4+1,5+1,6+1 |
InChI Key |
LYBQQYNSZYSUMT-IDEBNGHGSA-N |
SMILES |
C1=CC(=C(C=C1C(=O)O)S(=O)(=O)Cl)Cl |
synonyms |
3-(Chlorosulfonyl)-4-chlorobenzoic Acid-13C6; 3-Carboxy-6-chlorobenzenesulfonyl Chloride-13C6; |
Origin of Product |
United States |
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